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Compound of Interest

4,6-Dichloro-2-
Compound Name: _ o )
(propylthio)pyrimidin-5-amine

Cat. No.: B159013

An In-depth Technical Guide to 4,6-Dichloro-2-(propylthio)pyrimidin-5-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine, a key intermediate in pharmaceutical synthesis. The
document details its chemical identity, physicochemical properties, and established synthesis
protocols. Furthermore, it contextualizes its significance in drug development through a
depiction of the P2Y12 receptor signaling pathway, where its end-product, Ticagrelor, acts.

Chemical Identity and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4,6-
dichloro-2-(propylsulfanyl)pyrimidin-5-amine[1][2].

Structure:

The chemical structure is represented by the following SMILES notation:
CCCSclnc(Clc(N)c(Chnl[2][3][4]-

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine.
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Property Value Source(s)

Molecular Formula C7H9CI2Ns3S [L112][31[5][6]

Molecular Weight 238.14 g/mol [L112]I517118]
White to off-white crystalline

Appearance powder; Light pink to dark [O][10][11][12]
brown liquid or semi-solid

Melting Point 118-122°C 9]

Boiling Point 334.1 £ 37.0 °C (Predicted) [71[12]

Density 1.44 g/cm3 [71[11][12]

Water Solubility 100 mg/L at 22°C [71[11][12]

pKa -3.46 + 0.12 (Predicted) [7][10][11][12]

Storage Temperature

2-8°C, Keep in dark place,
Sealed in dry, Room

Temperature

[71(8][e][10][11][12]

Applications in Drug Development

4,6-dichloro-2-(propylthio)pyrimidin-5-amine is a crucial intermediate in the synthesis of

Ticagrelor[7][11][12]. Ticagrelor is an antiplatelet agent that functions as a reversible P2Y12

receptor antagonist[7][11][12]. It is used to prevent platelets from aggregating and forming

blood clots, which can lead to cardiovascular events such as heart attacks or strokes[7][12].

Role in the P2Y12 Signaling Pathway

The end-product synthesized from 4,6-dichloro-2-(propylthio)pyrimidin-5-amine, Ticagrelor,

plays a significant role in inhibiting platelet activation. The diagram below illustrates the P2Y12

signaling pathway and the inhibitory action of Ticagrelor.
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P2Y12 Signaling Pathway Inhibition by Ticagrelor

Platelet

Ticagrelor

P2Y12 Receptor

Activates

Gi Protein

Adenylyl Cyclase

|
|
:Converts ATP to

y

CcAMP

eads to

VASP-P

Platelet Activation
and Aggregation

Click to download full resolution via product page

Caption: Inhibition of the P2Y12 receptor by Ticagrelor, preventing platelet activation.
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Experimental Protocols: Synthesis

Several synthetic routes for 4,6-dichloro-2-(propylthio)pyrimidin-5-amine have been
reported. Below are two common methods.

Synthesis via Reduction of a Nitro Intermediate

This method involves the reduction of a nitropyrimidine precursor.

Synthesis Workflow 1: Reduction of Nitro Intermediate

4,6-dichloro-5-nitro-2-
(propylthio)pyrimidine

Catalyst (e.g., Palladium)
Hydrogen Gas or Iron in Acidic Medium

Catalytic Reduction

4,6-dichloro-2-(propylthio)
-pyrimidin-5-amine

Click to download full resolution via product page
Caption: Workflow for the synthesis via catalytic reduction.
Protocol:

 Dissolution: 4,6-dichloro-5-nitro-2-propylsulfanyl-pyrimidine is dissolved in a suitable solvent
such as tert-Butyl methyl ether in a stainless steel autoclave.[11][12]

o Catalyst Addition: A catalyst, such as a palladium-based catalyst, is introduced into the

reaction vessel.[10]

e Reduction: The reduction of the nitro group to an amine is carried out using hydrogen gas
under pressure or iron in an acidic medium.[10]
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e Reaction Conditions: The reaction is typically performed at an elevated temperature (e.g.,
65°C) and pressure (e.g., 10 bar).[12]

« |solation: Upon completion of the reaction, the final product, 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine, is isolated and purified.

Synthesis via Condensation and Chlorination

This alternative route involves the construction of the pyrimidine ring followed by chlorination.
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Synthesis Workflow 2: Condensation and Chlorination

Substituted aminomalonic
acid diethyl ester + Urea

2,4,6-trihydroxy-5-substituted
aminopyrimidine

Chlorination (e.g., POCIs)
(2,4,6-trichIoro-5-aminopyrimidin9
Reaction with propanethiol

4,6-dichloro-2-(propylthio)
-5-aminopyrimidine

Click to download full resolution via product page

Caption: Workflow for synthesis via condensation, chlorination, and substitution.

Protocol:

e Condensation: A condensation reaction is carried out between a substituted aminomalonic
acid diethyl ester and urea to form 2,4,6-trihydroxy-5-substituted aminopyrimidine.[13]
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e Chlorination: The resulting trihydroxy-pyrimidine is then subjected to a chlorination reaction,
typically using phosphorus oxychloride (POCIs), to yield 2,4,6-trichloro-5-aminopyrimidine.
[13]

o Thiol Reaction: Finally, a reaction between 2,4,6-trichloro-5-aminopyrimidine and
propanethiol is performed to introduce the propylthio group, yielding the desired product, 4,6-
dichloro-2-(propylthio)pyrimidin-5-amine.[13]

Safety and Handling

Based on available data, 4,6-dichloro-2-(propylthio)pyrimidin-5-amine is harmful if
swallowed and may cause skin and serious eye irritation.[1] It may also have long-lasting
harmful effects on aquatic life.[1] Appropriate personal protective equipment should be worn
when handling this compound, and it should be stored in a cool, dry, and well-ventilated area
away from strong oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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